![molecular formula C4H7NO3S B1593149 1,2-Thiazinan-3-one 1,1-dioxide CAS No. 913836-20-1](/img/structure/B1593149.png)
1,2-Thiazinan-3-one 1,1-dioxide
Overview
Description
“1,2-Thiazinan-3-one 1,1-dioxide” is a chemical compound with the molecular formula C4H7NO3S . It has a molecular weight of 149.17 . The compound is also known by the synonym "4-Oxo-1,4-butanesultam, Tetrahydro-1,1,3-trioxo-2H-1,2-thiazine" .
Synthesis Analysis
The synthesis of “1,2-Thiazinan-3-one 1,1-dioxide” and its derivatives has been a subject of research . One study discusses the synthetic approaches of thiazinane derivatives and their chemical reactivity . Another study reports the preparation of 1,2,4-thiadiazinane 1,1-dioxides from the reaction of β-aminoethane sulfonamides with dichloromethane, dibromomethane, and formaldehyde as methylene donors .
Molecular Structure Analysis
The InChI code for “1,2-Thiazinan-3-one 1,1-dioxide” is 1S/C4H7NO3S/c6-4-2-1-3-9(7,8)5-4/h1-3H2,(H,5,6)
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3 . It has a boiling point of 150-152°C . The compound has 4 hydrogen bond acceptors and 1 hydrogen bond donor . It has a polar surface area of 72 Å2 and a molar volume of 105.6±3.0 cm3 .
Scientific Research Applications
Proteomics Research
4-Oxo-1,4-butanesultam: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions. The compound can be used to modify proteins or peptides to study their behavior under different conditions, aiding in the identification of disease biomarkers and therapeutic targets .
Safety and Hazards
properties
IUPAC Name |
1,1-dioxothiazinan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO3S/c6-4-2-1-3-9(7,8)5-4/h1-3H2,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBILQPVGEGXWKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NS(=O)(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649561 | |
Record name | 1lambda~6~,2-Thiazinane-1,1,3-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Thiazinan-3-one 1,1-dioxide | |
CAS RN |
913836-20-1 | |
Record name | 1lambda~6~,2-Thiazinane-1,1,3-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70649561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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